Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate
Overview
Description
Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate is a chemical compound with the CAS Number: 1211581-86-0. It has a molecular weight of 276.38 . The IUPAC name for this compound is tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate .
Molecular Structure Analysis
The Inchi Code for Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate is 1S/C16H24N2O2/c1-15(2,3)20-14(19)18-11-9-16(17,10-12-18)13-7-5-4-6-8-13/h4-8H,9-12,17H2,1-3H3 . This code provides a specific string of characters that represent the molecular structure of the compound.Physical And Chemical Properties Analysis
Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate has a molecular weight of 276.38 . It should be stored at room temperature .Scientific Research Applications
Anticancer Drug Development
Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate is significant in the development of small molecule anticancer drugs. Zhang et al. (2018) describe the synthesis of a closely related compound, tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate, which serves as an intermediate in creating anticancer drugs targeting the PI3K/AKT/mTOR pathway in cancer cells. This pathway is critical for cell growth and survival, making it a desirable target for therapeutics. The study demonstrates a high-yield synthetic method for this compound, highlighting its potential in overcoming resistance problems in existing anticancer drugs (Zhang, Ye, Xu, & Xu, 2018).
Chemical Synthesis and Transformations
A study by Lansdell and Fradet (2011) focuses on the highly selective monoalkylation of a related compound, tert-butyl 3,4-dihydroxy-4-phenylpiperidine-1-carboxylate. This research highlights the compound's reactivity under specific conditions, emphasizing its role in complex chemical transformations, especially in the context of pharmaceutical synthesis (Lansdell & Fradet, 2011).
Synthesis of Novel Compounds
The synthesis of tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, as discussed by Xin-zhi (2011), is another area where tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate has applications. This compound is an intermediate in the synthesis of Jak3 inhibitors, a novel protein tyrosine kinase. The study presents an efficient synthesis approach, highlighting the compound's importance in creating new therapeutic agents (Xin-zhi, 2011).
Safety and Hazards
Future Directions
Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate is a precursor that can be used for the manufacture of fentanyl and its analogues . The placement of this compound under international control gives governments the necessary legal base to seize illicit shipments of these chemicals . This could lead to more risk and costs for traffickers involved in sourcing these chemicals for their illicit business .
Mechanism of Action
Target of Action
It is known that this compound is used as a semi-flexible linker in protac (proteolysis targeting chimera) development for targeted protein degradation . The specific proteins targeted would depend on the other components of the PROTAC molecule.
Mode of Action
As a linker in PROTACs, Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate helps to connect a ligand that binds to the target protein with another ligand that binds to an E3 ubiquitin ligase . This brings the target protein and the E3 ligase into proximity, leading to the ubiquitination and subsequent degradation of the target protein .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of Tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate . For instance, the efficiency of protein degradation by PROTACs can be influenced by the intracellular concentrations of the target protein and the E3 ligase .
properties
IUPAC Name |
tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O2/c1-15(2,3)20-14(19)18-11-9-16(17,10-12-18)13-7-5-4-6-8-13/h4-8H,9-12,17H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QNGLEJHPGWKPSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701192352 |
Source
|
| Record name | 1,1-Dimethylethyl 4-amino-4-phenyl-1-piperidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701192352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211581-86-0 |
Source
|
| Record name | 1,1-Dimethylethyl 4-amino-4-phenyl-1-piperidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1211581-86-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,1-Dimethylethyl 4-amino-4-phenyl-1-piperidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701192352 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | tert-butyl 4-amino-4-phenylpiperidine-1-carboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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